Cas no 2028406-08-6 (tert-butyl N-[1-(furan-3-yl)-1-oxopropan-2-yl]-N-methylcarbamate)

• Product Name: tert-butyl N-[1-(furan-3-yl)-1-oxopropan-2-yl]-N-methylcarbamate
• CAS No: 2028406-08-6
• MF: C₁₃H₁₉NO₄
• MW: 253.29426407814
• CID: 6138318
• PubChem ID: 165464513
• Update Time: 2025-06-12

tert-butyl N-[1-(furan-3-yl)-1-oxopropan-2-yl]-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[1-(furan-3-yl)-1-oxopropan-2-yl]-N-methylcarbamate
• EN300-796658
• 2028406-08-6

• Inchi： 1S/C13H19NO4/c1-9(11(15)10-6-7-17-8-10)14(5)12(16)18-13(2,3)4/h6-9H,1-5H3
• InChI Key： ZZFRIAIKKKJDDY-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C)C(C1=COC=C1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 253.13140809g/mol
• Monoisotopic Mass: 253.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 59.8Ų

Additional information on tert-butyl N-[1-(furan-3-yl)-1-oxopropan-2-yl]-N-methylcarbamate

Recent Advances in the Study of tert-butyl N-[1-(furan-3-yl)-1-oxopropan-2-yl]-N-methylcarbamate (CAS: 2028406-08-6)

The compound tert-butyl N-[1-(furan-3-yl)-1-oxopropan-2-yl]-N-methylcarbamate (CAS: 2028406-08-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its furan and carbamate functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and prodrugs. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic efficacy.

One of the key areas of research involves the synthesis and structural characterization of tert-butyl N-[1-(furan-3-yl)-1-oxopropan-2-yl]-N-methylcarbamate. A study published in the Journal of Medicinal Chemistry (2023) detailed an efficient synthetic route for this compound, highlighting its high yield and purity. The researchers employed a multi-step synthesis involving the condensation of furan-3-carbaldehyde with a protected amino acid derivative, followed by carbamate formation. The structural elucidation was confirmed using NMR spectroscopy and mass spectrometry, ensuring the accuracy of the synthesized product.

In terms of biological activity, recent investigations have explored the compound's potential as a protease inhibitor. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that tert-butyl N-[1-(furan-3-yl)-1-oxopropan-2-yl]-N-methylcarbamate exhibits selective inhibition against certain serine proteases, which are implicated in inflammatory and neurodegenerative diseases. The study utilized in vitro enzyme assays and molecular docking simulations to elucidate the binding interactions, revealing that the furan ring and carbamate group play critical roles in the inhibitor's affinity and specificity.

Another significant development is the exploration of this compound as a prodrug candidate. Research published in European Journal of Pharmaceutical Sciences (2023) investigated its stability and release kinetics under physiological conditions. The findings indicated that the tert-butyl carbamate moiety provides enhanced stability in acidic environments, making it a suitable candidate for oral delivery. Furthermore, the study reported that the compound undergoes enzymatic cleavage in vivo, releasing the active metabolite with favorable pharmacokinetic properties.

Despite these promising findings, challenges remain in the clinical translation of tert-butyl N-[1-(furan-3-yl)-1-oxopropan-2-yl]-N-methylcarbamate. Issues such as bioavailability, toxicity, and scalability of synthesis need to be addressed in future studies. Ongoing research is focusing on structural modifications to improve its drug-like properties and expand its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, tert-butyl N-[1-(furan-3-yl)-1-oxopropan-2-yl]-N-methylcarbamate (CAS: 2028406-08-6) represents a promising scaffold in medicinal chemistry, with potential applications in enzyme inhibition and prodrug development. Recent studies have provided valuable insights into its synthesis, mechanism of action, and therapeutic potential, paving the way for future investigations. As research progresses, this compound may emerge as a key player in the development of novel treatments for a range of diseases.